Cas no 132972-06-6 ((2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID)

(2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID structure
132972-06-6 structure
Product Name:(2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID
CAS No:132972-06-6
MF:C12H12O3
MW:204.221883773804
CID:5571965
Update Time:2023-07-28

(2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID Chemical and Physical Properties

Names and Identifiers

    • (2E)-4-(2,4-Dimethylphenyl)-4-oxo-2-butenoic Acid
    • 2-Butenoic acid, 4-(2,4-dimethylphenyl)-4-oxo-, (2E)-
    • (2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID
    • Inchi: 1S/C12H12O3/c1-8-3-4-10(9(2)7-8)11(13)5-6-12(14)15/h3-7H,1-2H3,(H,14,15)/b6-5+
    • InChI Key: WFDMCLINTAGONZ-AATRIKPKSA-N
    • SMILES: C(O)(=O)/C=C/C(C1=CC=C(C)C=C1C)=O

Computed Properties

  • Exact Mass: 204.079
  • Monoisotopic Mass: 204.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Density: 1.168
  • Melting Point: 85.4 - 88.8 ° C (benzene)
  • Boiling Point: 385.1°C at 760 mmHg
  • Flash Point: 200.9°C
  • Refractive Index: 1.563
  • Solubility: Chloroform
  • PSA: 54.37000
  • LogP: 2.12690
  • pka: 3.22±0.10(Predicted)

(2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID Security Information

  • Storage Condition:-20°C Freezer

(2E)-4-(2,4-DIMETHYLPHENYL)-4-OXO-2-BUTENOIC ACID Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D477544-100mg
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